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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865

Introduction

2-Bromo-6-nitroaniline, systematically named 2-bromo-6-nitroaniline according to IUPAC
nomenclature, is an organic aromatic compound with the chemical formula CeHsBrN20:2.[1][2] It
belongs to the class of substituted anilines, characterized by a benzene ring functionalized with
an amino (-NHz), a bromo (-Br), and a nitro (-NOz) group at positions 2, and 6, respectively.
This compound serves as a valuable intermediate in organic synthesis, particularly in the
preparation of more complex molecules for pharmaceutical and research applications.[3][4]
This guide provides a comprehensive overview of its chemical properties, synthesis,
applications, and relevant experimental protocols for researchers, scientists, and professionals
in drug development.

Chemical and Physical Properties

2-Bromo-6-nitroaniline is a solid, often appearing as a pale yellow powder.[2] Its key
physicochemical properties are summarized in the table below, providing essential data for its
handling, storage, and use in experimental settings.
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Property Value Reference
IUPAC Name 2-bromo-6-nitroaniline [1][5]

CAS Number 59255-95-7 [11[3]
Molecular Formula CeHsBrN20:2 [11[2]
Molecular Weight 217.02 g/mol [1][2]
Melting Point 745 °C [5]

Boiling Point 309.8 °C at 760 mmHg [5]
Appearance Pale yellow powder/solid [2]

pKa -2.46 + 0.25 (Predicted) 2]

InChi Key KKMOSYLWYLMHAL- (]

UHFFFAOYSA-N

2-bromo-6-nitrobenzenamine,
Synonyms _ _ [1][3]
2-Amino-3-bromonitrobenzene

Synthesis and Reactivity

The synthesis of 2-bromo-6-nitroaniline can be achieved through various synthetic routes. A
common laboratory-scale preparation involves the bromination of 2-nitroaniline.

Experimental Protocol: Synthesis from 2-Nitroaniline

This protocol describes the synthesis of 2-bromo-6-nitroaniline via the bromination of 2-
nitroaniline using N-bromosuccinimide (NBS) in acetic acid. This method often produces a
mixture of isomers, from which 2-bromo-6-nitroaniline can be isolated.[4][6]

Materials:
e 2-pitroaniline
e N-bromosuccinimide (NBS)

¢ Glacial acetic acid
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o Cold water

e 80% Ethanol

Procedure:

o Dissolve 2-nitroaniline (0.25 mol) in acetic acid (400 mL) in a suitable reaction vessel.

e Add N-bromosuccinimide (0.25 mol) to the solution in batches over 30 minutes, maintaining
the temperature between 308-318 K.

« Stir the reaction mixture continuously at 318 K for 3 hours.
 Increase the temperature to 363 K and continue stirring for an additional 2 hours.
 After the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into vigorously stirred cold water (4 L). An orange precipitate will
form.

» Allow the precipitate to stand for 10 minutes, then collect it by filtration.
» Wash the collected solid with cold water (2 x 200 mL).

e The crude product contains a mixture of 4-bromo-2-nitroaniline and 2-bromo-6-nitroaniline.
[4][6] The isomers can be separated by techniques such as column chromatography or
fractional crystallization. Recrystallization from 80% ethanol can yield pure 4-bromo-2-
nitroaniline, while 2-bromo-6-nitroaniline can be isolated from the mother liquor.[4][6]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Bromo-6-nitroaniline.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b044865?utm_src=pdf-body-img
https://www.benchchem.com/product/b044865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

2-Bromo-6-nitroaniline is primarily utilized as a key building block in the synthesis of more
complex organic molecules. Its functional groups—amine, bromo, and nitro—offer versatile
handles for a variety of chemical transformations.

A notable application is its use as an intermediate in the synthesis of a metabolite of
Brimonidine.[3][4] Brimonidine is an a2-adrenergic receptor agonist used in the treatment of
glaucoma.[3] The synthesis of Brimonidine and its metabolites often requires multi-step
sequences where intermediates like 2-bromo-6-nitroaniline are crucial for constructing the
final molecular architecture.
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Caption: Role as an intermediate in drug development.

Biological Activity and Toxicology

Direct and extensive biological activity data for 2-bromo-6-nitroaniline is limited in publicly
available literature. Its primary relevance in a biological context comes from its role as a
precursor to pharmacologically active compounds.
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However, based on its chemical structure (a nitroaromatic and halogenated aniline), it is
prudent to handle this compound with care. Many nitroaniline derivatives are known to be toxic.
According to GHS classifications from some sources, 2-bromo-6-nitroaniline is considered
hazardous.[1] It may be toxic if swallowed, in contact with skin, or if inhaled, and can cause
skin and serious eye irritation.[1] The toxicological properties have not been fully investigated,
and therefore, appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this chemical.[7]

As there is no specific signaling pathway information for 2-bromo-6-nitroaniline, the following
diagram illustrates a generalized workflow for investigating the biological activity of a novel
chemical compound, which would be the logical next step for a research professional.
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Caption: General workflow for biological activity assessment.
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Conclusion

2-Bromo-6-nitroaniline is a significant chemical intermediate with well-defined properties and
established synthetic routes. Its primary value lies in its utility as a starting material for
constructing complex molecules, most notably in the pharmaceutical industry for the
development of drugs like Brimonidine. While its own biological profile is not extensively
studied, its chemical nature necessitates careful handling. For researchers and drug
development professionals, 2-bromo-6-nitroaniline represents a versatile tool in the broader
landscape of organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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